6-methoxy-1,5-Naphthyridin-2(1H)-one

• IUPAC Name: 6-methoxy-1H-1,5-naphthyridin-2-one
• InChI: InChI=1S/C9H8N2O2/c1-13-9-5-3-6-7(11-9)2-4-8(12)10-6/h2-5H,1H3,(H,10,12)
• InChI Key: ATXOFVYUYUQWME-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)NC(=O)C=C2
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol

Description

6-Methoxy-1,5-naphthyridin-2(1H)-one is a heterocyclic compound that has been found to exhibit promising biological activities. It belongs to the class of naphthyridine derivatives that have been extensively studied due to their potential therapeutic applications.

Scientific Research Applications

1. Application in Medicinal Chemistry

The 1,6-naphthyridine motif, including 6-methoxy-1,5-Naphthyridin-2(1H)-one, is a multivalent scaffold in medicinal chemistry. This compound has been utilized in the development of c-Met kinase inhibitors, which are significant in cancer research and therapy. By incorporating specific pharmacophores into the 1,6-naphthyridine framework, researchers have identified it as a new class of c-Met kinase inhibitor. Such inhibitors play a crucial role in targeting specific pathways involved in cancer cell proliferation and survival (Wang et al., 2013).

2. Role in TOP1-Targeting Activity and Cytotoxicity

This compound derivatives have been synthesized and assessed for their relative TOP1-targeting activity and cytotoxicity. These derivatives exhibit significant TOP1-targeting activity and pronounced antitumor activity, making them valuable in cancer research and drug development (Singh et al., 2003).

3. Development of Conjugated Polymers for Colorimetric Sensing

In the field of chemical sensing, this compound-based conjugated polymers have been developed for the highly selective colorimetric detection of iodide ions. These polymers exhibit high sensitivity and selectivity, changing color upon the addition of iodide ions, which is crucial for applications in environmental monitoring and chemical analysis (BoAli et al., 2018).